Cas no 654073-29-7 (4,6-dichloro-2-[(2,3-difluorophenyl)methylsulfanyl]pyrimidine)

• Product Name: 4,6-dichloro-2-[(2,3-difluorophenyl)methylsulfanyl]pyrimidine
• CAS No: 654073-29-7
• MF: C₁₁H₆Cl₂F₂N₂S
• MW: 307.146545886993
• CID: 1686299
• PubChem ID: 85928037
• Update Time: 2025-06-08

4,6-dichloro-2-[(2,3-difluorophenyl)methylsulfanyl]pyrimidine Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 4,6-dichloro-2-[[(2,3-difluorophenyl)methyl]thio]-
• 4,6-dichloro-2-[(2,3-difluorobenzyl)thio]pyrimidine
• 4,6-dichloro-2-[(2,3-difluorophenyl)methylsulfanyl]pyrimidine
• 654073-29-7
• 4,6-dichloro-2[(2,3-difluorobenzyl)thio]pyrimidine
• 4,6-dichloro-2-{[(2,3-difluorophenyl)methyl]sulfanyl}pyrimidine
• HAAZJBRNLANYIA-UHFFFAOYSA-N
• 4,6-Dichloro-2-((2,3-difluorobenzyl)thio)pyrimidine
• 4,6-Dichloro-2-[(2,3difluorobenzyl)thio]pyrimidine
• DB-305289
• SCHEMBL490032
• G62898
• 4,6-dichloro-2-(2,3-difluoro-benzylsulfanyl)-pyrimidine
• CS-0454614

• Inchi： 1S/C11H6Cl2F2N2S/c12-8-4-9(13)17-11(16-8)18-5-6-2-1-3-7(14)10(6)15/h1-4H,5H2
• InChI Key： HAAZJBRNLANYIA-UHFFFAOYSA-N
• SMILES： ClC1=CC(=NC(=N1)SCC1C=CC=C(C=1F)F)Cl

Computed Properties

• Exact Mass: 305.95988
• Monoisotopic Mass: 305.9596811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 51.1Ų

Experimental Properties

• PSA: 25.78

Additional information on 4,6-dichloro-2-[(2,3-difluorophenyl)methylsulfanyl]pyrimidine

Research Brief on 4,6-Dichloro-2-[(2,3-Difluorophenyl)methylsulfanyl]pyrimidine (CAS: 654073-29-7): Recent Advances and Applications

4,6-Dichloro-2-[(2,3-difluorophenyl)methylsulfanyl]pyrimidine (CAS: 654073-29-7) is a pyrimidine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a versatile scaffold for drug discovery. Recent studies have explored its applications in the development of kinase inhibitors, antimicrobial agents, and other therapeutic compounds. This research brief synthesizes the latest findings on this compound, highlighting its structural properties, synthetic pathways, and biological activities.

Recent literature indicates that 4,6-dichloro-2-[(2,3-difluorophenyl)methylsulfanyl]pyrimidine serves as a key intermediate in the synthesis of small-molecule inhibitors targeting protein kinases involved in cancer and inflammatory diseases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of selective JAK2 inhibitors, which show promise for treating myeloproliferative neoplasms. The compound's unique substitution pattern, including the dichloro and difluorophenyl groups, contributes to its binding affinity and selectivity for kinase targets.

In addition to its role in kinase inhibition, this pyrimidine derivative has been investigated for its antimicrobial properties. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported its efficacy against drug-resistant bacterial strains, particularly when modified with additional functional groups. The presence of the methylsulfanyl moiety appears to enhance membrane permeability, a critical factor in overcoming bacterial resistance mechanisms.

Synthetic approaches to 4,6-dichloro-2-[(2,3-difluorophenyl)methylsulfanyl]pyrimidine have also been refined in recent years. A 2023 Organic Process Research & Development article detailed a scalable, high-yield route using palladium-catalyzed cross-coupling reactions, which improves the compound's accessibility for industrial applications. This advancement addresses previous challenges related to low yields and purification difficulties.

Ongoing research is exploring the compound's potential in other therapeutic areas, including neurodegenerative diseases and metabolic disorders. Preliminary data from a 2024 preprint suggests its derivatives may modulate AMP-activated protein kinase (AMPK), a target for diabetes and obesity. However, further in vivo studies are required to validate these findings.

In conclusion, 4,6-dichloro-2-[(2,3-difluorophenyl)methylsulfanyl]pyrimidine (CAS: 654073-29-7) represents a promising scaffold with diverse applications in drug discovery. Its structural features enable the development of targeted therapies for cancer, infectious diseases, and beyond. Future research should focus on optimizing its pharmacokinetic properties and expanding its therapeutic potential through rational design and combinatorial chemistry.